3-(Bromomethyl)-2,4-dichloro-1,1'-biphenyl
Cat. No. B8632896
M. Wt: 316.0 g/mol
InChI Key: FIONZLRZBVAWKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Cc1c(Cl)ccc(-c2ccccc2)c1Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:16][N:17]1[C:18](=[O:19])[CH2:20][CH2:21][C:22]1=[O:23].[C:24]([Cl:25])([Cl:26])([Cl:27])[Cl:28].[Cl:1][c:2]1[c:3](-[c:10]2[cH:11][cH:12][cH:13][cH:14][cH:15]2)[cH:4][cH:5][c:6]([Cl:9])[c:7]1[CH3:8]>>[Cl:1][c:2]1[c:3](-[c:10]2[cH:11][cH:12][cH:13][cH:14][cH:15]2)[cH:4][cH:5][c:6]([Cl:9])[c:7]1[CH2:8][Br:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClC(Cl)(Cl)Cl
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Name
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Cc1c(Cl)ccc(-c2ccccc2)c1Cl
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1c(Cl)ccc(-c2ccccc2)c1Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1ccc(-c2ccccc2)c(Cl)c1CBr
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
